Cas no 1030831-22-1 (4-(2R)-2-aminopropyl-N,N-dimethylaniline)

• Product Name: 4-(2R)-2-aminopropyl-N,N-dimethylaniline
• CAS No: 1030831-22-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5871943
• PubChem ID: 7228836
• Update Time: 2025-08-03

4-(2R)-2-aminopropyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-aminopropyl-N,N-dimethylaniline
• 4-[(2R)-2-aminopropyl]-N,N-dimethylaniline
• EN300-1858739
• SCHEMBL7519177
• 1030831-22-1

• Inchi： 1S/C11H18N2/c1-9(12)8-10-4-6-11(7-5-10)13(2)3/h4-7,9H,8,12H2,1-3H3/t9-/m1/s1
• InChI Key： RWZBJXQDQJZOLY-SECBINFHSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C[C@@H](C)N

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 4-(2R)-2-aminopropyl-N,N-dimethylaniline

4-(2R)-2-Aminopropyl-N,N-Dimethylaniline: A Comprehensive Overview

4-(2R)-2-Aminopropyl-N,N-Dimethylaniline (CAS No. 1030831-22-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug development, polymer synthesis, and advanced materials research. The molecule consists of an aniline derivative with a substituted propyl chain containing an amino group, making it a valuable building block for constructing complex molecular architectures.

The chemical structure of 4-(2R)-2-Aminopropyl-N,N-Dimethylaniline is defined by its chiral center at the second carbon of the propyl chain, which imparts stereochemical control over its interactions. This stereochemistry is crucial in determining the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of this stereochemistry in asymmetric synthesis, where it serves as a key intermediate for producing enantiomerically enriched compounds.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-Vis spectrum shows strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials. Additionally, the compound's nucleophilic aromatic substitution reactivity has been explored in recent research, revealing its utility as a precursor for synthesizing functional polymers and hybrid materials.

Recent advancements in catalytic asymmetric synthesis have further enhanced the significance of 4-(2R)-2-Aminopropyl-N,N-Dimethylaniline. Researchers have employed this compound as a chiral ligand precursor in transition metal-catalyzed reactions, demonstrating high enantioselectivity in the formation of complex organic molecules. This development underscores its role as a pivotal intermediate in modern drug discovery processes.

The application of this compound extends to the field of polymer science, where it has been utilized as a monomer for synthesizing stimuli-responsive polymers. These polymers exhibit unique properties such as pH sensitivity and thermoresponsiveness, making them suitable for applications in drug delivery systems and smart materials. Recent studies have also explored its use in creating conductive polymers for electronic devices, leveraging its ability to form stable conjugated systems.

In conclusion, 4-(2R)-2-Aminopropyl-N,N-Dimethylaniline (CAS No. 1030831-22-1) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and material science, positions it as a critical component in advancing cutting-edge technologies and therapeutic solutions.